Cas no 17613-37-5 (2-bromophenanthridine)

• Product Name: 2-bromophenanthridine
• CAS No: 17613-37-5
• MF: C₁₃H₈BrN
• MW: 258.113322257996
• CID: 906409
• PubChem ID: 270481
• Update Time: 2025-04-19

2-bromophenanthridine Chemical and Physical Properties

Names and Identifiers

• 2-bromophenanthridine
• SCHEMBL9020772
• DTXSID60296967
• SMR001573888
• MLS002706483
• NSC-112911
• 17613-37-5
• NSC112911
• CHEMBL1879065
• DS-013032

• Inchi： 1S/C13H8BrN/c14-10-5-6-13-12(7-10)11-4-2-1-3-9(11)8-15-13/h1-8H
• InChI Key： GLJMNHXRCJKURC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C1C=CC=CC1=CN=2

Computed Properties

• Exact Mass: 256.98404
• Monoisotopic Mass: 256.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.544
• Boiling Point: 402.9°C at 760 mmHg
• Flash Point: 197.5°C
• Refractive Index: 1.744
• PSA: 12.89